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Compound of Interest

Compound Name: Tantalum diboride

Cat. No.: B077256 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tantalum diboride (TaB₂) is an ultra-high temperature ceramic (UHTC) that is

gaining significant interest for its potential use in advanced thermal barrier coatings (TBCs).[1]

[2] TBCs are critical in high-temperature applications such as gas turbines and aerospace

propulsion systems, where they provide thermal insulation to metallic components, allowing for

higher operating temperatures and improved engine efficiency.[3] TaB₂'s exceptional properties,

including a very high melting point, excellent hardness, good thermal conductivity, and

chemical stability, make it a promising candidate for next-generation TBCs in extreme

environments.[1][4][5] This document provides an overview of the properties of TaB₂, protocols

for its application as a TBC, and methods for its characterization and performance evaluation.

Data Presentation: Properties of Tantalum Diboride
The key properties of tantalum diboride are summarized in the tables below for easy

reference and comparison.

Table 1: Physical and Mechanical Properties of Tantalum Diboride (TaB₂)
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Property Value References

Chemical Formula TaB₂ [4]

Appearance Grey to black powder [4][5]

Density 9.14 - 11.15 g/cm³ [4][5][6]

Melting Point >3000 °C (3325 °C) [4][5]

Young's Modulus 500 - 680 GPa [4][7]

Vickers Hardness (Bulk) ~19.5 GPa [7]

Vickers Hardness (Films) ~30 GPa (up to 43 GPa) [8][9]

Table 2: Thermal and Oxidation Properties of Tantalum Diboride (TaB₂)

Property Value References

Coefficient of Thermal

Expansion
8.2 x 10⁻⁶ /°C [4]

Oxidation Stability Stable up to 700 °C [8]

Onset of Oxidation 873 K (600 °C) [10][11]

Primary Oxidation Product Tantalum Pentoxide (Ta₂O₅) [10][11]

Experimental Protocols
This section details the methodologies for the synthesis of TaB₂ powder, its deposition as a

thermal barrier coating, and subsequent characterization and testing.

Synthesis of Tantalum Diboride Powder
A common method for synthesizing TaB₂ powder is through boro/carbothermal reduction of

tantalum pentoxide (Ta₂O₅).

Protocol: Boro/Carbothermal Reduction of Ta₂O₅
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Reactant Preparation: Mix Ta₂O₅, boron carbide (B₄C), and carbon (e.g., graphite) powders.

The stoichiometry of the mixture should be calculated based on the desired reaction, for

instance: 2Ta₂O₅ + B₄C + 15C → 4TaB₂ + 16CO.[12]

Milling: Homogenize the powder mixture using a high-energy planetary mill.[7]

Microwave Synthesis (Optional, for lower temperature synthesis): For a more energy-efficient

process, the mixed powders can be subjected to microwave heating in a molten salt medium

(e.g., NaCl-KCl). This can lower the formation temperature to around 1200°C.[2]

Conventional High-Temperature Synthesis:

Press the powder mixture into pellets.

Heat the pellets in a furnace under an inert atmosphere (e.g., argon) or vacuum.

Typical reaction temperatures range from 1500°C to 1900°C.[2][13]

Purification: The resulting TaB₂ powder may require further purification steps to remove any

unreacted starting materials or byproducts.

Deposition of TaB₂ Thermal Barrier Coatings
Atmospheric Plasma Spraying (APS) is a widely used technique for depositing TBCs.

Protocol: Atmospheric Plasma Spraying (APS) of TaB₂

Substrate Preparation:

The substrate (e.g., a nickel-based superalloy) is cut to the desired dimensions.

The surface is thoroughly cleaned with a solvent like acetone to remove any grease or

oils.[14]

The surface is then roughened by grit blasting to ensure good mechanical adhesion of the

coating.[15]

Feedstock Preparation:
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Use TaB₂ powder with a particle size typically in the range of 20–90 µm for optimal melting

in the plasma jet.[15]

Plasma Spraying Process:

The process utilizes a plasma torch which generates a high-temperature plasma jet

(around 14,000 K) by passing a gas (e.g., an argon/hydrogen mixture) through an electric

arc.[15]

The TaB₂ powder is injected into the plasma jet.

The powder particles melt and are propelled at high velocity towards the prepared

substrate.[15][16]

Upon impact, the molten droplets flatten to form "splats" that rapidly solidify and adhere to

the substrate.[15]

The coating is built up layer by layer by overlapping these splats.[15]

Process Parameters to Control:

Arc Current: Influences the plasma temperature and melting of the powder.

Spray Distance: The distance between the torch nozzle and the substrate.

Gas Flow Rates: Composition and flow rate of the plasma gases.

Powder Feed Rate: The rate at which the TaB₂ powder is injected.

Scan Speed: The speed at which the torch moves across the substrate surface.[15]

Characterization of TaB₂ Coatings
The properties of the deposited TBC must be thoroughly characterized.

Methodologies for Coating Characterization:

Microstructural Analysis (Scanning Electron Microscopy - SEM):
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Purpose: To examine the coating's cross-sectional morphology, thickness, porosity, and

the interface between the coating and the substrate.[17]

Procedure: A cross-section of the coated sample is prepared by cutting, mounting in resin,

and polishing to a mirror finish. The sample is then imaged using an SEM.

Phase Analysis (X-Ray Diffraction - XRD):

Purpose: To identify the crystalline phases present in the coating and to ensure the

formation of the desired TaB₂ phase.[9]

Procedure: The coated sample is placed in an XRD instrument, and the diffraction pattern

is collected and analyzed.

Mechanical Properties (Nanoindentation):

Purpose: To measure the hardness and Young's modulus of the coating.[9]

Procedure: A nanoindenter with a diamond tip is used to make small indentations on the

surface of the coating. The load and displacement are recorded to calculate the

mechanical properties.[18]

Performance Testing of TaB₂ TBCs
The performance of the TBC is evaluated under conditions that simulate its intended operating

environment.

Protocols for Performance Evaluation:

Thermal Cycling Test:

Purpose: To assess the coating's durability and resistance to spallation under repeated

heating and cooling cycles.

Procedure: Samples are subjected to rapid heating to a high temperature (e.g., 1100 °C)

followed by rapid cooling.[19] This can be done in a furnace or using a high-power laser or

gas burner rig for more realistic thermal gradients.[20] The number of cycles to failure

(spallation) is recorded.
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Oxidation Resistance Test:

Purpose: To evaluate the coating's ability to protect the underlying substrate from oxidation

at high temperatures.

Procedure: Coated samples are exposed to high temperatures in air for extended periods

(e.g., 25 hours at 1273 K).[10] The weight change of the samples is measured over time to

determine the oxidation kinetics.[10]

Adhesion Strength Test (Tensile Adhesion Test):

Purpose: To measure the bond strength between the coating and the substrate.

Procedure: A fixture is bonded to the coated surface, and a tensile force is applied

perpendicular to the surface until the coating detaches.[21] The force required to cause

failure is recorded as the adhesion strength.

Visualizations
The following diagrams illustrate key workflows and concepts related to TaB₂ thermal barrier

coatings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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